N-(4-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine

• IUPAC Name: N-(pyridin-4-ylmethyl)-1,4-dihydro-3,1-benzothiazin-2-imine
• InChI: InChI=1S/C14H13N3S/c1-2-4-13-12(3-1)10-18-14(17-13)16-9-11-5-7-15-8-6-11/h1-8H,9-10H2,(H,16,17)
• InChI Key: XVHLDYKNAMJOQI-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2NC(=NCC3=CC=NC=C3)S1
• Molecular Formula: C14H13N3S
• Molecular Weight: 255.34 g/mol

Description

N-(4-pyridinylmethyl)-4H-3,1-benzothiazin-2-amine, also known as PBTZ169, is a synthetic compound that belongs to the benzothiazinone family. This compound has been studied for its potential use in treating tuberculosis, a bacterial infection that affects the lungs and other parts of the body. PBTZ169 has shown promising results in preclinical studies, and researchers are continuing to investigate its potential as a new treatment for tuberculosis.

Scientific Research Applications

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